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The following table summarizes the comparative efficacy of Anacetrapib and Obicetrapib based on a recent

network meta-analysis and clinical trial results. [1] [2]

Parameter Anacetrapib Obicetrapib Notes

LDL-C Reduction MD -30.18 mg/dL

(95% CI [-39.28;
-21.08]), p<0.0001

[1]

MD -32.40 mg/dL (95% CI

[-44.02; -20.78]), p<0.0001 [1]
/ -37.21% (95% CI: -41.53 to

-32.90), p<0.01 [2]

Comparable significant

reductions.

HDL-C Increase MD +103.81 mg/dL

(95% CI [78.43;
129.19]), p<0.0001

[1]

MD +156.77 mg/dL (95% CI

[117.41; 196.13]), p<0.0001
[1] / +142.17% (95% CI:

117.56 to 166.78), p<0.01 [2]

Obicetrapib shows

superior efficacy in
raising HDL-C.

ApoB Reduction MD -20.83 mg/dL

(95% CI [-26.45;
-15.21]), p<0.0001

[1]

MD -20.67 mg/dL (95% CI

[-27.43; -13.92]), p<0.0001 [1]
/ -24.65% (95% CI: -28.71 to

-20.59), p<0.01 [2]

Comparable significant

reductions.
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Parameter Anacetrapib Obicetrapib Notes

Triglyceride
Reduction

MD -9.15 mg/dL
(95% CI [-14.37;

-3.94]), p<0.001 [1]

MD -2.78 mg/dL (95% CI
[-12.04; 6.49]), p=0.56 [1] /

-7.21% (95% CI: -11.13 to
-3.30), p<0.01 [2]

Anacetrapib
demonstrates a more

consistent triglyceride-
lowering effect.

Lipoprotein(a)
Reduction

Reduced by 36% in
DEFINE trial [3]

MD -37.16% (95% CI: -43.63
to -30.70), p<0.01 [2]

Both agents are
effective.

Major Coronary
Event Risk
Reduction

RR 0.88 (95% CI:
0.83-0.93), P<0.001

over 6.3 yrs [4] [5]

Under active investigation; no
large-scale outcome data yet

[2]

Anacetrapib has proven
cardiovascular outcome

benefits.

Key Evidence REVEAL Trial &

Post-Trial Analysis
[4] [5]

Phase 3 Trials (BROADWAY,

BROOKLYN, TANDEM) [2]

Experimental Protocols & Methodologies

To critically assess the data, understanding the underlying study designs is crucial.

REVEAL Trial (Anacetrapib): This was a large-scale, randomized, double-blind, placebo-controlled

trial. It enrolled 30,449 adults with pre-existing atherosclerotic vascular disease. Participants were on

a background of intensive atorvastatin therapy and were randomized to receive either Anacetrapib

100 mg daily or a matching placebo. The median in-trial follow-up was 4.1 years, with a post-trial

follow-up extending to a median of 6.3 years. The primary outcome was the first occurrence of a

major coronary event (coronary death, myocardial infarction, or coronary revascularization). Lipid

measurements, where possible, used the beta-quantification method for LDL-C to avoid potential

underestimation by direct assays. [3] [5]

Obicetrapib Meta-Analysis: The comparative data for Obicetrapib comes from a systematic review

and meta-analysis of 7 Randomized Controlled Trials (RCTs) comprising 3,381 participants. The

analysis pooled mean differences in lipid parameters using a random-effects model. The included

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12546008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12546008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12528909/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5419667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12528909/
https://pace-cme.org/news/larger-benefit-of-cetp-inhibitor-with-longer-follow-up/2456127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8986460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12528909/
https://pace-cme.org/news/larger-benefit-of-cetp-inhibitor-with-longer-follow-up/2456127/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8986460/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12528909/
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://www.smolecule.com/products/s548849?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5419667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8986460/
https://www.smolecule.com/products/s548849?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


studies, such as BROADWAY and BROOKLYN, were typically 12 months in duration and

investigated Obicetrapib at doses of 5 mg and 10 mg. [2]

Mechanism of Action: Beyond CETP Inhibition

While both drugs inhibit Cholesteryl Ester Transfer Protein (CETP), Anacetrapib has an additional, well-

researched mechanism that contributes to its efficacy.

The diagram below illustrates the dual mechanisms by which Anacetrapib reduces (V)LDL cholesterol,

with one pathway being CETP-dependent and the other CETP-independent. [6]

Anacetrapib

CETP Inhibition CETP-Independent Effect

Remodeled VLDL
(More susceptible to uptake)

Plasma PCSK9 ↓

Outcome:
(V)LDL Cholesterol ↓

Hepatic Remnant Clearance ↑

Hepatic LDL Receptor (LDLr) ↑
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This CETP-independent pathway involves the downregulation of PCSK9, leading to increased LDL

receptor (LDLr) content in the liver and enhanced clearance of atherogenic lipoproteins from the blood. This

mechanism was confirmed in mouse models that do not express CETP. [6]

Safety & Tolerability Profile

Anacetrapib: The long-term follow-up from the REVEAL trial found no emergence of adverse
effects on non-vascular mortality, site-specific cancer, or other serious adverse events. This supports

its favorable safety profile over a median of 6.3 years. [4] [5]
Obicetrapib: A meta-analysis of available RCTs concluded that there were no significant
differences in adverse events compared to placebo, supporting its favorable short-to-medium-term
safety profile. [2]

Conclusion for Drug Development Professionals

For Unmet Need in LDL-C Lowering: Obicetrapib shows a marginally greater percentage reduction

in LDL-C and a superior ability to raise HDL-C, making it a potent lipid-modifier. [1] [2]
For Proven Cardiovascular Risk Reduction: Anacetrapib is the only CETP inhibitor with robust,

long-term data from a large outcomes trial demonstrating a significant reduction in major coronary
events, with a benefit that grew over time. [4] [5]

For a Favorable Safety Record: Both agents appear safe in available data. However, Anacetrapib
has the distinct advantage of a proven long-term (6+ years) safety record in a high-risk population,

with no signs of off-target adverse effects that plagued earlier CETP inhibitors. [4] [5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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